2-Amino-3-methoxypropanamide hydrochloride

• IUPAC Name: 2-amino-3-methoxypropanamide;hydrochloride
• InChI: InChI=1S/C4H10N2O2.ClH/c1-8-2-3(5)4(6)7;/h3H,2,5H2,1H3,(H2,6,7);1H
• InChI Key: BGRFAWSLDPCYIA-UHFFFAOYSA-N
• Canonical SMILES: COCC(C(=O)N)N.Cl
• Molecular Formula: C4H11ClN2O2
• Molecular Weight: 154.59 g/mol

Description

2-Amino-3-methoxypropanamide hydrochloride is a chemical compound with the formula C4H11ClN2O2. It is a solid substance that should be stored in a dark place, under an inert atmosphere, at room temperature.

Molecular Structure Analysis

The molecular weight of this compound is 154.6. The InChI code for this compound is 1S/C4H10N2O2.ClH/c1-8-2-3(5)4(6)7;/h3H,2,5H2,1H3,(H2,6,7);1H.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Pharmacological Properties and Clinical Use

2-Amino-3-methoxypropanamide hydrochloride has been studied for its pharmacological properties and clinical use. The compound is known for its role in affecting the motility of the gastrointestinal tract, as seen in drugs like Metoclopramide. It's used in various medical settings, such as gastro-intestinal diagnostics, treating vomiting, and functional gastro-intestinal disorders. Pharmacodynamic studies have shown its rapid influence on gastrointestinal tract motility, affecting the oesophageal sphincter, stomach tone, peristalsis, and gastric emptying. The drug's action is thought to be mediated through its effects on the central nervous system, potentially acting as a central dopaminergic antagonist. It's also been noted for its negligible cardiovascular effects and rapid excretion with a short half-life (Pinder, Brogden, Sawyer, Speight, & Avery, 2012).

Industrial Applications

The compound is structurally related to acrylamide, which is utilized in various industrial processes. Acrylamide serves as a precursor in the production of polymers like polyacrylamide, widely used in water and wastewater treatment, pulp and paper processing, and mining and mineral processing. Research has been intensive in understanding the presence of acrylamide in different contexts, particularly its formation during food processing and potential health risks, leading to significant advancements in analytical and mechanistic understanding of acrylamide (Taeymans et al., 2004).

Anticancer Potential

Compounds structurally similar to this compound have shown promising results in cancer therapy. For instance, FTY720 (2-Amino-2-[2-(4-octylphenyl)]-1,3-propanediol hydrochloride) has been approved for treating multiple sclerosis due to its immunosuppressive effects by activating sphingosine-1-phosphate receptors (S1PRs). Beyond its immunosuppressive effects, FTY720 has demonstrated preclinical antitumor efficacy in several cancer models. This highlights the potential of compounds related to this compound in cancer therapy, acting through mechanisms different from their primary immunosuppressive properties (Zhang et al., 2013).

Safety and Hazards

This compound is labeled with the signal word “Warning” and has the GHS07 pictogram. It has several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Several precautionary statements are also associated with this compound, including recommendations for handling and storage, first aid measures, and disposal.